Dimethyl piperidine-3,5-dicarboxylate hydrochloride
Overview
Description
Scientific Research Applications
Synthesis Applications
- Synthesis of Alkaloids : Dimethyl piperidine-3,5-dicarboxylate hydrochloride is used in the synthesis of alkaloids. A study demonstrated the preparation of dimethyl 1-benzyl-cis-piperidine-3,5-dicarboxylate from available materials, yielding a useful intermediate for alkaloid synthesis (Danieli et al., 1997).
- Enzymatic Hydrolysis : Another research focused on the desymmetrization of dimethyl meso-piperidine-3,5-dicarboxylates using enzymes like pig liver esterase. This study contributes to the field of stereoselective enzymatic hydrolysis (Danieli et al., 1996).
Chemical Synthesis and Applications
- Chemoenzymatic Synthesis : A chemoenzymatic synthesis approach was developed for isogalactofagomine starting from achiral materials, where this compound played a key role (Liang et al., 2000).
- O-Substituted Derivatives Synthesis : Research into synthesizing O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine also utilized this compound. The study aimed at exploring the bioactivity of these derivatives (Khalid et al., 2013).
Pharmacological and Biological Studies
- Antioxidant Potency : A study on 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, synthesized using a process involving this compound, evaluated its antioxidant efficacy. This research adds to the understanding of the antioxidant properties of such compounds (Dineshkumar & Parthiban, 2022).
Structural and Spectral Analysis
- Structural Studies : The spatial structure of isomeric dimethyl esters of 4-hydroxypiperidine-2,6-dicarboxylic acid was elucidated in a study, highlighting the conformational aspects of these compounds. This research is significant in understanding the structural dynamics of piperidine derivatives (Turchin et al., 1969).
Multicomponent Chemical Processes
- Synthesis of Spiro-fused Piperidines : A study developed an environmentally friendly process for synthesizing 3,5-dispirosubstituted piperidines, where this compound was a critical component. This process is notable for its applicability in creating complex piperidine structures (Lohar et al., 2016).
Molecular Structure Analysis
- Crystal and Molecular Structure : The molecular structure of 4-carboxypiperidinium chloride, closely related to this compound, was characterized using X-ray diffraction and other techniques. Such studies are pivotal in comprehending the molecular configuration of piperidine-based compounds (Szafran et al., 2007).
Safety and Hazards
properties
IUPAC Name |
dimethyl piperidine-3,5-dicarboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO4.ClH/c1-13-8(11)6-3-7(5-10-4-6)9(12)14-2;/h6-7,10H,3-5H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKHNNEWIFMNBOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CNC1)C(=O)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211510-61-0 |
Source
|
| Record name | 3,5-dimethyl piperidine-3,5-dicarboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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